Cas no 1251347-30-4 (3-(5-Fluoropyridin-2-yloxy)aniline)

• Product Name: 3-(5-Fluoropyridin-2-yloxy)aniline
• CAS No: 1251347-30-4
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 4565002
• Update Time: 2025-11-02

3-(5-Fluoropyridin-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-Fluoropyridin-2-yloxy)aniline
• 3-((5-Fluoropyridin-2-yl)oxy)aniline
• 3-(5-fluoropyridin-2-yl)oxyaniline

• Inchi： 1S/C11H9FN2O/c12-8-4-5-11(14-7-8)15-10-3-1-2-9(13)6-10/h1-7H,13H2
• InChI Key： WOFXPGGXIADBOP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OC1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 3-(5-Fluoropyridin-2-yloxy)aniline

Comprehensive Guide to 3-(5-Fluoropyridin-2-yloxy)aniline (CAS No. 1251347-30-4): Properties, Applications, and Market Insights

3-(5-Fluoropyridin-2-yloxy)aniline (CAS No. 1251347-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoropyridine derivative is characterized by its unique molecular structure, combining a fluorinated pyridine ring with an aniline moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and potential applications, reflecting its growing importance in modern chemical development.

The compound's molecular formula is C₁₁H₉FN₂O, with a molecular weight of 204.20 g/mol. Its structural features include a 5-fluoropyridin-2-yloxy group attached to the meta-position of an aniline ring, creating distinct electronic properties that influence its reactivity. Recent studies highlight its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both fluorine atoms and amino groups in its structure makes it particularly interesting for structure-activity relationship (SAR) studies in medicinal chemistry.

In the pharmaceutical industry, 3-(5-Fluoropyridin-2-yloxy)aniline has emerged as a key intermediate for the synthesis of various bioactive molecules. Its fluoropyridine scaffold is known to enhance metabolic stability and membrane permeability in drug candidates, addressing common challenges in drug development. Current research trends focus on its incorporation into targeted therapies, especially in oncology and infectious disease treatments. The compound's versatility is further demonstrated by its potential applications in crop protection chemicals, where fluorinated compounds often exhibit improved pest control efficacy and environmental profiles.

The synthesis of 3-(5-Fluoropyridin-2-yloxy)aniline typically involves nucleophilic aromatic substitution reactions between appropriately substituted pyridine derivatives and aniline precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. Analytical characterization of this compound commonly employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity standards for research and industrial applications.

Market demand for fluorinated organic compounds like 3-(5-Fluoropyridin-2-yloxy)aniline has been steadily increasing, driven by the pharmaceutical industry's need for novel drug scaffolds. The global market for fluorine-containing pharmaceuticals is projected to grow significantly, with this compound positioned as a valuable chemical intermediate. Current industry discussions emphasize the importance of sustainable fluorination methods and cost-effective production processes to meet growing demand while addressing environmental concerns.

From a regulatory perspective, 3-(5-Fluoropyridin-2-yloxy)aniline requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) should be used when working with this compound. Storage recommendations typically suggest keeping it in a cool, dry place away from strong oxidizing agents to maintain stability over extended periods.

Recent scientific literature has highlighted several novel applications for 3-(5-Fluoropyridin-2-yloxy)aniline derivatives, particularly in the development of fluorescent probes and materials science. The compound's ability to participate in various cross-coupling reactions makes it valuable for creating complex molecular architectures. Researchers are particularly interested in its potential for designing metal-organic frameworks (MOFs) with specific electronic properties, opening new possibilities in sensor technology and catalysis.

Quality control for 3-(5-Fluoropyridin-2-yloxy)aniline typically involves rigorous testing for purity and impurities. Common analytical specifications include ≥98% purity by HPLC, with particular attention to residual solvents and byproducts from the synthesis process. The compound's stability under various conditions is an active area of research, with studies examining its behavior under different pH conditions and temperature ranges to guide formulation development.

Looking forward, the scientific community anticipates expanded applications for 3-(5-Fluoropyridin-2-yloxy)aniline in precision medicine and smart agrochemicals. Its structural features make it amenable to further chemical modifications, allowing for the creation of diverse derivative libraries. Current research investments in AI-assisted drug discovery and high-throughput screening methods are likely to uncover additional therapeutic potentials for this versatile compound in the coming years.